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Compound of Interest

Compound Name: 4-Bromopyrazole

Cat. No.: B042342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of 4-
Bromopyrazole, a key heterocyclic intermediate in organic synthesis and drug discovery. The

document details its structural parameters, spectroscopic signature, and relevant experimental

protocols, offering a valuable resource for its application in research and development.

Molecular Structure and Crystallography
4-Bromopyrazole (C₃H₃BrN₂) is a five-membered aromatic heterocycle characterized by the

presence of a bromine atom at the 4-position of the pyrazole ring. The molecular weight of 4-
Bromopyrazole is 146.97 g/mol .[1][2] Its structure has been determined by single-crystal X-

ray diffraction, revealing a planar geometry.

The crystal structure of 4-bromo-1H-pyrazole was first reported in 1999 and was found to be

isostructural with its chloro-analogue.[3][4] In the solid state, 4-Bromopyrazole molecules self-

assemble into trimeric units through intermolecular N-H···N hydrogen bonds.[3]

Bond Lengths and Angles
The precise bond lengths within the 4-Bromopyrazole molecule have been determined from

its crystal structure. These parameters are crucial for understanding the electronic distribution

and reactivity of the molecule.
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Bond Bond Length (Å)

N1-N2 1.335(9)

N1-C5 1.343(10)

N2-C3 1.331(10)

C3-C4 Data not available in search results

C4-C5 Data not available in search results

C4-Br1 Data not available in search results

Table 1: Experimentally determined bond

lengths for 4-Bromopyrazole.

Bond Angle Angle (°)

C5-N1-N2 Data not available in search results

N1-N2-C3 Data not available in search results

N2-C3-C4 Data not available in search results

C3-C4-C5 Data not available in search results

N1-C5-C4 Data not available in search results

C3-C4-Br1 Data not available in search results

C5-C4-Br1 Data not available in search results

Table 2: Experimentally determined bond angles

for 4-Bromopyrazole.

Spectroscopic Data
The structural features of 4-Bromopyrazole are further elucidated by various spectroscopic

techniques, which provide a characteristic fingerprint for the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The ¹H and ¹³C NMR spectra of 4-Bromopyrazole are consistent with its substituted pyrazole

structure.

Nucleus Chemical Shift (δ) ppm Multiplicity

¹H NMR 7.53 s

7.42-7.33 m

¹³C NMR 140.4 C

136.2 C

129.8 CH

93.9 C-Br

Table 3: NMR spectroscopic

data for a derivative, 1-benzyl-

4-bromo-1H-pyrazole, in

CDCl₃, providing insight into

the pyrazole core shifts.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Bromopyrazole displays characteristic absorption bands corresponding

to the vibrational modes of its functional groups.

Wavenumber (cm⁻¹) Assignment

3400-3500 (calc.) N-H stretch (monomer)

2600-3200 N-H stretch (H-bonded), C-H stretch

Table 4: Key IR absorption bands for 4-

Bromopyrazole. The N-H stretching frequency is

lowered due to hydrogen bonding in the solid

state.

Mass Spectrometry (MS)
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Mass spectrometry confirms the molecular weight of 4-Bromopyrazole. The presence of

bromine is readily identified by the characteristic isotopic pattern (¹⁹Br and ⁸¹Br in

approximately a 1:1 ratio) in the mass spectrum.

m/z Assignment

146 [M]⁺

148 [M+2]⁺

Table 5: Expected major peaks in the mass

spectrum of 4-Bromopyrazole.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and a common

derivatization reaction of 4-Bromopyrazole.

Synthesis of 4-Bromopyrazole from 1H-Pyrazole
This protocol describes the direct bromination of 1H-pyrazole using N-bromosuccinimide

(NBS).

Materials:

1H-Pyrazole

N-Bromosuccinimide (NBS)

Water

Ethyl acetate

Aqueous sodium carbonate solution

Saturated brine

Anhydrous sodium sulfate
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Procedure:

Suspend 1H-pyrazole (10 g, 147 mmol) in water (150 mL) at room temperature.

Add N-bromosuccinimide (26.1 g, 147 mmol) to the suspension in one portion. The reaction

mixture will turn milky white.

Stir the mixture at room temperature for 24 hours.

Extract the reaction mixture with ethyl acetate (2 x 100 mL).

Combine the organic layers and wash sequentially with aqueous sodium carbonate solution

and saturated brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 4-Bromopyrazole.

Synthesis of 1-Benzyl-4-bromo-1H-pyrazole
This protocol details the N-alkylation of 4-Bromopyrazole with benzyl chloride.

Materials:

4-Bromopyrazole

Tetrabutylammonium bromide

Potassium hydroxide pellets

Benzyl chloride

Diethyl ether

10% dilute hydrochloric acid

Water

Anhydrous magnesium sulfate
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Procedure:

To a 100 mL round-bottom flask, add 4-bromopyrazole (4.41 g, 30 mmol),

tetrabutylammonium bromide (0.484 g, 1.5 mmol), and potassium hydroxide pellets (3.37 g,

60 mmol).

Add benzyl chloride (5.2 mL, 45 mmol) to the mixture.

Sonicate the resulting mixture for 15 minutes and then let it stand overnight at room

temperature.

To the reaction mixture, add diethyl ether (20 mL), water (20 mL), and 10% dilute

hydrochloric acid (1 mL).

Separate the organic layer, wash it with water (2 x 20 mL), and dry over anhydrous

magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by silica gel flash chromatography.

Mandatory Visualizations
The following diagrams illustrate key experimental workflows related to 4-Bromopyrazole.
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Caption: Experimental workflow for the synthesis of 4-Bromopyrazole.

Reactants & Reagents

Reaction Work-up & Purification

4-Bromopyrazole

Mix Reactants
and Reagents

Benzyl Chloride

KOH

Tetrabutylammonium
Bromide

Sonicate for 15 min Stand at RT
overnight

Add Diethyl Ether,
Water, and HCl

Separate Organic
Layer Wash with Water Dry over MgSO4 Concentrate Silica Gel

Chromatography
1-Benzyl-4-bromo

-1H-pyrazole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b042342?utm_src=pdf-body-img
https://www.benchchem.com/product/b042342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1-Benzyl-4-bromo-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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